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Compound of Interest

Compound Name:
1-(2-Chlorobenzoyl)piperidin-4-

one

CAS No.: 1016700-87-0

Cat. No.: B3362900

Get Quote

Executive Summary & Chemical Identity
Objective: This guide defines the compliant disposal workflow for 1-(2-
Chlorobenzoyl)piperidin-4-one. Improper disposal of this compound poses regulatory risks

(RCRA non-compliance) and operational hazards (damage to non-scrubbed incinerators due to

HCl generation).

Chemical Profile:

Chemical Name: 1-(2-Chlorobenzoyl)piperidin-4-one[1][2][3]

CAS Number: 1016700-87-0 (Note: Isomeric forms such as the 4-chlorobenzoyl derivative

[CAS 53220-41-0] share identical disposal protocols).[2]

Functional Classification: Halogenated Aromatic Amide / Piperidinone derivative.

Physical State: Solid (typically off-white to pale yellow powder).[2]
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Key Hazard: Skin/Eye Irritant; Potential Aquatic Toxicity; Halogenated Waste.

Hazard Identification & The "Why" Behind the
Protocol
Expertise Insight: As a researcher, you might view this molecule simply as a synthesis

intermediate. However, from a waste management perspective, the Chlorine (Cl) atom on the

benzoyl ring is the critical determinant.

When organic compounds containing chlorine are incinerated, they generate Hydrogen

Chloride (HCl) gas. If this waste is inadvertently routed to a standard fuel-blending incinerator

lacking acid gas scrubbers, it can corrode the facility's infrastructure and violate emissions

standards. Therefore, strict segregation into Halogenated Waste Streams is non-negotiable.

Hazard Class Signal Word
Hazard Statement
(GHS)

Operational
Implication

Skin Irrit. 2 Warning
H315: Causes skin

irritation

Double-glove (Nitrile)

during waste transfer.

[2]

Eye Irrit. 2A Warning
H319: Causes serious

eye irritation

Face shield required if

pouring solutions.

Aquatic Acute Warning
H400/H402: Toxic to

aquatic life

Zero-drain disposal

policy. No sink

disposal.[2]

Combustible Dust Warning
May form combustible

dust concentrations

Ground containers

when transferring

large solid volumes.

Pre-Disposal Treatment & Segregation
Trustworthiness Principle: A self-validating system requires that waste is characterized before it

enters the bin.[2]

A. Solid Waste (Pure Substance)
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Most laboratory waste of this compound will be in solid form (expired shelf stock or weighing

boat residues).

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[2]

Segregation: Do NOT mix with strong oxidizers (e.g., permanganates, nitrates) or strong

acids.[4]

Labeling: Must explicitly state "SOLID WASTE - TOXIC - HALOGENATED."[2]

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
If the compound is dissolved in solvent (e.g., DCM, Ethyl Acetate, DMSO):

Solvent Rule: If dissolved in a halogenated solvent (Dichloromethane), the entire mixture is

Halogenated Waste.

Cross-Contamination: If dissolved in a non-halogenated solvent (Acetone), the presence of

1-(2-Chlorobenzoyl)piperidin-4-one (>1-2%) generally necessitates re-classifying the

entire container as Halogenated Waste to ensure proper incineration.[2]

Step-by-Step Disposal Workflow
Protocol 1: Solid Waste Handling (Primary Stream)

PPE Donning: Wear standard PPE plus nitrile gloves and safety goggles.

Transfer: Transfer solid waste into a clear, sealable polyethylene bag or HDPE container.

Decontamination: Wipe the exterior of the container with a damp paper towel. Dispose of the

towel in the same solid waste bag.

Tagging: Affix a Hazardous Waste Tag.

Constituents: "1-(2-Chlorobenzoyl)piperidin-4-one" (Do not use abbreviations).[2]

Hazard Checkbox: Toxic, Irritant.[4]

Accumulation: Store in the Satellite Accumulation Area (SAA) inside secondary containment.
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Protocol 2: Spill Cleanup (Emergency Contingency)
Isolate: Evacuate the immediate area if dust is airborne.

Contain: Cover the spill with a damp absorbent pad to prevent dust dispersion.

Clean: Scoop material into a waste container. Clean the surface with soap and water.[4]

Disposal: Treat all cleanup materials (pads, gloves) as Hazardous Solid Waste.

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision points for segregating this specific

compound to ensure downstream compliance.
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Waste Generation:
1-(2-Chlorobenzoyl)piperidin-4-one

Determine Physical State

Solid Waste
(Powder/Crystals)

Is Solid

Liquid Waste
(Dissolved in Solvent)

Is Solution

Container: HDPE Jar or
Double-lined Poly Bag

Check Solvent Type

Labeling:
Full Chemical Name + 'HALOGENATED'

Halogenated Solvent
(e.g., DCM, Chloroform)

Solvent has Halogens

Non-Halogenated Solvent
(e.g., Acetone, MeOH)

Solvent is Clean

CRITICAL STEP:
Reclassify as Halogenated Waste

(Due to solute Cl content)

Contaminated by Solute

Storage:
Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

(w/ Acid Scrubbers)

Click to download full resolution via product page
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Caption: Decision tree ensuring 1-(2-Chlorobenzoyl)piperidin-4-one is routed to halogen-

compatible incineration streams regardless of physical state.

Regulatory & Compliance Data
RCRA Waste Classification (USA)
While 1-(2-Chlorobenzoyl)piperidin-4-one is not explicitly listed on the EPA "P" or "U" lists, it

is regulated under the "Cradle-to-Grave" liability system.[2]

Waste Code: If the material is a pure substance being discarded, it is often classified as

D000 (Unlisted Hazardous Waste) or D022 (if Chloroform is present as a contaminant).

Best Practice: Many institutions assign an internal "Halogenated Organic" code (e.g., generic

code F001/F002 logic applied to the stream) to ensure it goes to the correct incinerator.

TSCA Status: Ensure the compound is listed on the TSCA inventory if used for commercial

purposes; for R&D, it falls under the R&D exemption but requires strict disposal tracking.

Global Harmonized System (GHS)
Ensure your waste labels carry the following pictograms based on the SDS:

GHS07 (Exclamation Mark): Irritant.[2][4]

GHS09 (Environment): If aquatic toxicity is confirmed for your specific volume/concentration.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(2-chlorobenzoyl)piperidin-4-one oxime CAS#: [amp.chemicalbook.com]

2. 4-(4-Chlorobenzoyl)Piperidine | C12H14ClNO | CID 2777115 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1-(2-chlorobenzoyl)piperidin-4-one | 1016700-87-0 [chemicalbook.com]

4. peptide.com [peptide.com]

To cite this document: BenchChem. [Operational Guide: Proper Disposal of 1-(2-
Chlorobenzoyl)piperidin-4-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3362900/docs#operational-guide-proper-disposal-of-
1-2-chlorobenzoyl-piperidin-4-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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